Unii-2P2V9Q0E78

• Molecular Formula: C6H11AuO5S
• Molecular Weight: 392.18 g/mol
• IUPAC Name: gold(1+);(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate
• InChI: InChI=1S/C6H12O5S.Au/c7-1-2-3(8)4(9)5(10)6(12)11-2;/h2-10,12H,1H2;/q;+1/p-1/t2-,3-,4+,5-,6-;/m1./s1
• InChI Key: XHVAWZZCDCWGBK-WYRLRVFGSA-M
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)[S-])O)O)O)O.[Au+]
• SMILES: C(C1C(C(C(C(O1)[S-])O)O)O)O.[Au+]
• synonyms: Aureotan; Auromyose; Aurothioglucose; Aurothioglucose, beta D Isomer; Aurothioglucose, beta-D Isomer; Aurothioglucose, Sodium Salt, beta-D Isomer; B Oleosum, Solganal; beta-D Isomer Aurothioglucose; Gold 50; Gold Thioglucose; Gold-50; Gold50; Oleosum, Solganal B; Solganal; Solganal B Oleosum; Solganol; Thioglucose, Gold; Thioglucosoaurate

Description

A thioglucose derivative used as an antirheumatic and experimentally to produce obesity in animals.

Scientific Research Applications

Liquid-phase Syntheses of Nanoparticles

• Nanoparticle Synthesis : Advances in the liquid-phase syntheses of inorganic nanoparticles have been crucial in the development of novel materials, particularly for the electronics industry. This includes the progression from vacuum tubes to diodes, transistors, and miniature chips (Cushing, Kolesnichenko, & O'Connor, 2004).

University Nanosat Program

• Nanosatellite Technology : The University Nanosat Program (UNP) plays a significant role in advancing student-built nanosatellites, contributing to aerospace technology and providing hands-on experience in satellite construction and deployment (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).

Wireless LAN Applications

• Wireless Communication : Research on a dual-band front-end for wireless LAN applications in the 2.4 Industrial Scientific and Medical (ISM) band and 5.15-GHz Unlicensed National Information Infrastructure (UNII) band has shown significant advancements, important for enhancing wireless communication technologies (Li, Quintal, & Kenneth, 2004).

Translating Research into Innovations

• Innovation from Research : The transformation of basic scientific research into practical innovations and ventures is vital for societal advancement. Organizations like the National Collegiate Inventors and Innovators Alliance (NCIIA) play a crucial role in this process by providing educational and financial support to innovators (Giordan, Shartrand, Steig, & Weilerstein, 2011).

Environmental Modeling

• Collaborative Environmental Modeling : The design of a collaborative distributed computing environment for large scientific applications, like the Unified Air Pollution Model (UNI-DEM), highlights the importance of collaborative efforts in environmental research (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).

Universal Protein Resource

• Protein Research : The Universal Protein Resource (UniProt) supports biological research by maintaining a comprehensive protein sequence knowledgebase. This is crucial for various biological and medical research fields (Morgat et al., 2010).

Impact on Marine Environment

• Marine Environmental Protection : Experimental activities that intentionally manipulate the marine environment can enhance our knowledge of the ocean but also raise environmental concerns. This necessitates an evaluation of the environmental effects of marine scientific research (Verlaan, 2007).

Nano and Spacecraft Technology

• Antenna Design for Spacecraft and WLAN : A study on the design and fabrication of a microstrip antenna for WLAN and UNII standards shows significant implications for spacecraft technology (Singla, Khanna, & Parkash, 2019).

Research-Based Learning

• Education in Science : Implementing research-based learning in science courses can improve critical and creative thinking abilities. This approach is important in the context of physics education and science teaching methodologies (Rahim, 2019).